Cas no 2138020-88-7 (4-(2,2-dimethylpropyl)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione)

• Product Name: 4-(2,2-dimethylpropyl)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
• CAS No: 2138020-88-7
• MF: C₈H₁₂F₃N₃S
• MW: 239.261190414429
• CID: 5299898
• Update Time: 2025-07-29

4-(2,2-dimethylpropyl)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropyl)-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol
• 4-(2,2-dimethylpropyl)-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(trifluoromethyl)-

• Inchi： 1S/C8H12F3N3S/c1-7(2,3)4-14-5(8(9,10)11)12-13-6(14)15/h4H2,1-3H3,(H,13,15)
• InChI Key： WKNQZJLLHQMMFE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)(F)F)N1CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 2.8
• Topological Polar Surface Area: 59.7